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Compound of Interest

Compound Name:
3-(Tert-

butoxycarbonyl)phenylboronic acid

Cat. No.: B1271543 Get Quote

Essential Safety and Handling Guide for 3-(Tert-
butoxycarbonyl)phenylboronic Acid
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides immediate, essential safety and logistical

information for 3-(Tert-butoxycarbonyl)phenylboronic acid, including detailed operational

and disposal plans to ensure laboratory safety and procedural correctness.

Chemical Hazards and Identification:

3-(Tert-butoxycarbonyl)phenylboronic acid is a compound that requires careful handling

due to its potential health effects. According to safety data sheets, it is known to cause skin and

serious eye irritation.[1][2] It may also cause respiratory irritation.[2]

Hazard Statement GHS Classification

Causes skin irritation Skin irritation, Category 2

Causes serious eye irritation Eye irritation, Category 2

May cause respiratory irritation STOT SE, Category 3

Personal Protective Equipment (PPE):
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A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 3-(Tert-butoxycarbonyl)phenylboronic acid.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1][3]

Protects eyes from dust

particles and potential

chemical splashes.[3]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[3][4]

Prevents skin contact with the

compound.[3]

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.[3]

Protects skin from accidental

spills and contact.[3]

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid to prevent

inhalation of dust.[3]

Minimizes the risk of

respiratory tract irritation.[3][4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of this compound.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[4]

Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[4][5]

The work area should be clean and free of clutter.

2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.
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3. Handling:

Keep the container of 3-(Tert-butoxycarbonyl)phenylboronic acid tightly closed when not

in use.[5]

Avoid generating dust when transferring the solid.[1] Use appropriate tools, such as a

spatula, for transfers.[3]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

4. Post-Handling:

Clean the work area to remove any residual chemical.

Remove and properly dispose of contaminated PPE as hazardous waste.

Disposal Plan
All waste generated from the use of 3-(Tert-butoxycarbonyl)phenylboronic acid, including

contaminated PPE and empty containers, must be treated as hazardous waste.

Waste Collection: Collect all chemical waste in a designated, properly labeled, and sealed

container.

Disposal: Dispose of the hazardous waste in accordance with all local, state, and federal

regulations.[1][5] Do not allow the product to enter drains or waterways.[1][5]
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1. Preparation

2. Don PPE

3. Handling

4. Disposal & Cleanup

Prepare clean work area

Check safety equipment (eyewash, shower) Wear all required PPE

Handle chemical in fume hood

Avoid dust generation Clean work area

Wash hands after handling Dispose of waste and PPE correctly

Click to download full resolution via product page

Caption: Workflow for handling 3-(Tert-butoxycarbonyl)phenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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